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Compound of Interest

Compound Name: 0O,0,0-Triphenyl phosphorothioate

Cat. No.: B1584501

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of 0,0,0-Triphenyl
phosphorothioate in various solvents. Due to the limited availability of precise quantitative
data in public literature, this document summarizes known qualitative and quantitative solubility
information and offers a detailed experimental protocol for determining solubility in a laboratory
setting.

Core Compound Information

0,0,0-Triphenyl phosphorothioate is a mono-constituent substance with the molecular
formula C18H1503PS.[1][2] It is primarily used in industrial applications as an insecticide,
acaricide, lubricant additive, and flame retardant.[1][3]

Solubility Profile

0,0,0-Triphenyl phosphorothioate is characterized by its low solubility in aqueous solutions
and good solubility in several organic solvents.

Quantitative Solubility Data

The available quantitative solubility data for O,0,0-Triphenyl phosphorothioate is limited.
The following table summarizes the known values.
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Solvent Temperature Solubility

Water 20 °C < 0.02 mg/L

It is important to note that while qualitative sources indicate solubility in solvents such as
acetone, ethanol, ether, and ketones, specific quantitative data is not readily available in the
reviewed literature.[1]

Qualitative Solubility Information

Solvent Class Solubility
Alcohols (e.g., Ethanol) Soluble[1]
Ketones (e.g., Acetone) Soluble[1]
Ethers (e.g., Diethyl Ether) Soluble[1]
Water Insoluble[1]

Experimental Protocol for Solubility Determination:
The Shake-Flask Method

The equilibrium shake-flask method is a widely recognized and reliable technique for
determining the thermodynamic solubility of a solid compound in a given solvent.

Principle

An excess amount of the solid compound is agitated in the solvent for a prolonged period to
ensure that equilibrium is reached between the dissolved and undissolved solute. The resulting
saturated solution is then separated from the excess solid and the concentration of the
dissolved solute is measured.

Materials and Equipment

e 0,0,0-Triphenyl phosphorothioate (solid)

e Solvent of interest (e.g., acetone, ethanol, diethyl ether)
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Analytical balance

Glass vials or flasks with screw caps

Orbital shaker or magnetic stirrer with temperature control
Centrifuge

Syringe filters (e.g., 0.22 um PTFE)

Volumetric flasks and pipettes

High-Performance Liquid Chromatography (HPLC) system with a suitable detector (e.g., UV-
Vis) or another appropriate analytical instrument.

Procedure

Preparation: Add an excess amount of 0,0,0-Triphenyl phosphorothioate to a series of
glass vials. The exact amount should be sufficient to ensure that undissolved solid remains
at the end of the experiment.

Solvent Addition: Accurately pipette a known volume of the desired solvent into each vial.

Equilibration: Tightly cap the vials and place them in an orbital shaker or on a magnetic
stirrer with controlled temperature. Agitate the samples at a constant speed for a sufficient
time to reach equilibrium (typically 24-72 hours).

Phase Separation: After equilibration, allow the vials to stand undisturbed for a period to
allow the excess solid to sediment. For finer suspensions, centrifugation at a controlled
temperature can be used to facilitate separation.

Sample Collection: Carefully withdraw an aliquot of the supernatant (the clear, saturated
solution) using a syringe. Immediately filter the aliquot through a syringe filter into a clean
vial to remove any remaining solid particles.

Dilution: Accurately dilute the filtered saturated solution with the solvent to a concentration
that falls within the linear range of the analytical method.
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Quantification: Analyze the diluted samples using a calibrated HPLC method or another
suitable analytical technique to determine the concentration of 0,0,0-Triphenyl
phosphorothioate.

Calculation: Calculate the solubility of 0,0,0-Triphenyl phosphorothioate in the solvent
based on the measured concentration and the dilution factor. The results are typically
expressed in units such as g/L, mg/mL, or mol/L.

Experimental Workflow Diagram

The following diagram illustrates the key steps in the shake-flask solubility determination

method.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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phosphorothioate-in-various-solvents]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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